Cas no 333408-44-9 (2-CHLORO-6,7-DIMETHYLQUINOLINE-3-METHANOL)

2-CHLORO-6,7-DIMETHYLQUINOLINE-3-METHANOL structure
333408-44-9 structure
Product Name:2-CHLORO-6,7-DIMETHYLQUINOLINE-3-METHANOL
CAS No:333408-44-9
MF:C12H12ClNO
MW:221.682782173157
MDL:MFCD02232330
CID:852292
PubChem ID:329773581
Update Time:2025-04-19

2-CHLORO-6,7-DIMETHYLQUINOLINE-3-METHANOL Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-6,7-DIMETHYLQUINOLINE-3-METHANOL
    • (2-chloro-6,7-dimethylquinolin-3-yl)methanol
    • DTXSID90357712
    • SB68888
    • CS-0451232
    • 2-Chloro-6,7-dimethylquinoline-3-methanol, AldrichCPR
    • CCG-311416
    • AKOS000589296
    • MFCD02232330
    • Oprea1_760329
    • 333408-44-9
    • DB-260924
    • AG-690/40753787
    • Oprea1_763140
    • (2-chloro-6,7-dimethyl-3-quinolinyl)methanol
    • MDL: MFCD02232330
    • Inchi: 1S/C12H12ClNO/c1-7-3-9-5-10(6-15)12(13)14-11(9)4-8(7)2/h3-5,15H,6H2,1-2H3
    • InChI Key: FVHRDDVYXFKXKE-UHFFFAOYSA-N
    • SMILES: ClC1=C(CO)C=C2C=C(C)C(C)=CC2=N1

Computed Properties

  • Exact Mass: 221.06100
  • Monoisotopic Mass: 221.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12000
  • LogP: 2.99730

2-CHLORO-6,7-DIMETHYLQUINOLINE-3-METHANOL Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xn

2-CHLORO-6,7-DIMETHYLQUINOLINE-3-METHANOL Pricemore >>

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